96-76-4

2,4-Di-tert-butylphenol

Usually In Stock

• CAS RN:
• 96-76-4

• Formula:
• C14H22O

• InChI:
• InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3

• InChIKey:
• ICKWICRCANNIBI-UHFFFAOYSA-N

• 2,4-di-tert-butylphenol is a member of the class of phenols carrying two tert-butyl substituents at positions 2 and 4. It has a role as a bacterial metabolite, an antioxidant and a marine metabolite. It is an alkylbenzene and a member of phenols.
  2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available.

Dihydropyrimidine-2,4,5(3H)-trione

In Stock

• CAS RN:
• 496-76-4

• Formula:
• C₄H₄N₂O₃

• InChI:
• InChI=1S/C4H4N2O3/c7-2-1-5-4(9)6-3(2)8/h1H2,(H2,5,6,8,9)

• InChIKey:
• FQXOOGHQVPKHPG-UHFFFAOYSA-N

• 5-hydroxy derivative of the nucleobase Uracil and an isomer of Barbituric Acid. Studies show that it can form stable base pairs with all four bases in a DNA duplex. Used as an oxidative DNA damage biomarker.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  
  

3-Chloro-6-pyrrol-1-yl-pyridazine

In Stock

• CAS RN:
• 5096-76-4

• Formula:
• C8H6ClN3

• InChI:
• InChI=1S/C8H6ClN3/c9-7-3-4-8(11-10-7)12-5-1-2-6-12/h1-6H

• InChIKey:
• LQIVORYEWIDSDK-UHFFFAOYSA-N

• 3-Chloro-6-pyrrol-1-yl-pyridazine is a useful research compound. Its molecular formula is C8H6ClN3 and its molecular weight is 179.6 g/mol. The purity is usually 95%.

(4R,5S)-2,2,4-trimethyl-5-nitrocyclopentan-1-one

Usually In Stock

• CAS RN:
• 63296-76-4

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c1-5-4-8(2,3)7(10)6(5)9(11)12/h5-6H,4H2,1-3H3/t5-,6+/m1/s1

• InChIKey:
• ZGWQHWVJWVNLPX-RITPCOANSA-N

• (4R,5S)-2,2,4-trimethyl-5-nitrocyclopentan-1-one is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.

2-(4-Bromophenyl)-2-oxoethyl thiocyanate

Usually In Stock

• CAS RN:
• 55796-76-4

• Formula:
• C9H6BrNOS

• InChI:
• InChI=1S/C9H6BrNOS/c10-8-3-1-7(2-4-8)9(12)5-13-6-11/h1-4H,5H2

• InChIKey:
• PIXLLQKMZXDTOU-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C9H6BrNOS and its molecular weight is 256.12 g/mol. The purity is usually 95%.

6-Bromo-2-imino-2H-1-benzopyran-3-carbothioamide

Usually In Stock

• CAS RN:
• 71796-76-4

• Formula:
• C10H7BrN2OS

• InChI:
• InChI=1S/C10H7BrN2OS/c11-6-1-2-8-5(3-6)4-7(10(13)15)9(12)14-8/h1-4,12H,(H2,13,15)

• InChIKey:
• IDPNEKMCCGPFJS-UHFFFAOYSA-N

• 6-Bromo-2-imino-2H-1-benzopyran-3-carbothioamide is a useful research compound. Its molecular formula is C10H7BrN2OS and its molecular weight is 283.15 g/mol. The purity is usually 95%.

1-(3-Methylcyclobutyl)ethanone

In Stock

• CAS RN:
• 89896-76-4

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-5-3-7(4-5)6(2)8/h5,7H,3-4H2,1-2H3

• InChIKey:
• GSEDIGOXQBKALA-UHFFFAOYSA-N

• 1-(3-Methylcyclobutyl)ethanone is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.172. The purity is usually 95%.

6,8-Bis(4-methoxyphenyl)-3-thia-7-azabicyclo[3.3.1]nonan-9-one

Usually In Stock

• CAS RN:
• 63696-76-4

• Formula:
• C21H23NO3S

• InChI:
• InChI=1S/C21H23NO3S/c1-24-15-7-3-13(4-8-15)19-17-11-26-12-18(21(17)23)20(22-19)14-5-9-16(25-2)10-6-14/h3-10,17-20,22H,11-12H2,1-2H3

• InChIKey:
• BEEQHMOEGFZQDO-UHFFFAOYSA-N

• 6,8-Bis(4-methoxyphenyl)-3-thia-7-azabicyclo[3.3.1]nonan-9-one is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.5 g/mol. The purity is usually 95%.

9-(3-Phenylpropyl)-3,9-dihydro-6h-purin-6-one

Usually In Stock

• CAS RN:
• 34396-76-4

• Formula:
• C14H14N4O

• InChI:
• InChI=1S/C14H14N4O/c19-14-12-13(15-9-16-14)18(10-17-12)8-4-7-11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H,15,16,19)

• InChIKey:
• HDTOXDZBEOYBGL-UHFFFAOYSA-N

• 9-(3-Phenylpropyl)-3,9-dihydro-6h-purin-6-one is a useful research compound. Its molecular formula is C14H14N4O and its molecular weight is 254.29 g/mol. The purity is usually 95%.

9-(Octahydro-1-pentalenyl)-9-phosphabicyclo(3.3.1)nonane

Usually In Stock

• CAS RN:
• 84696-76-4

• Formula:
• C16H27P

• InChI:
• InChI=1S/C16H27P/c1-4-12-10-11-16(15(12)9-1)17-13-5-2-6-14(17)8-3-7-13/h12-16H,1-11H2

• InChIKey:
• WPIXMSMPNWMDFQ-UHFFFAOYSA-N

• 9-(Octahydro-1-pentalenyl)-9-phosphabicyclo(3.3.1)nonane is a useful research compound. Its molecular formula is C16H27P and its molecular weight is 250.36 g/mol. The purity is usually 95%.

8-Hydroxy-2-methylquinoline-7-carbaldehyde

Usually In Stock

• CAS RN:
• 13796-76-4

• Formula:
• C11H9NO2

• InChI:
• InChI=1S/C11H9NO2/c1-7-2-3-8-4-5-9(6-13)11(14)10(8)12-7/h2-6,14H,1H3

• InChIKey:
• SEBSWWFAYYLUHF-UHFFFAOYSA-N

• 8-Hydroxy-2-methylquinoline-7-carbaldehyde, also known as 8-Hydroxy-2-methylquinoline-7-carbaldehyde, is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.

2,2'-Bis[4-(trifluoromethyl)phenyl]-5,5'-bithiazole

Usually In Stock

• CAS RN:
• 869896-76-4

• Formula:
• C20H10F6N2S2

• InChI:
• InChI=1S/C20H10F6N2S2/c21-19(22,23)13-5-1-11(2-6-13)17-27-9-15(29-17)16-10-28-18(30-16)12-3-7-14(8-4-12)20(24,25)26/h1-10H

• InChIKey:
• YPPDUFZJMJWOLJ-UHFFFAOYSA-N

• 2,2'-Bis[4-(trifluoromethyl)phenyl]-5,5'-bithiazole is a useful research compound. Its molecular formula is C20H10F6N2S2 and its molecular weight is 456.4 g/mol. The purity is usually 95%.

4-Formyl-2,6-dimethylbenzoic acid

In Stock

• CAS RN:
• 306296-76-4

• Formula:
• C10H10O3

• InChI:
• InChI=1S/C10H10O3/c1-6-3-8(5-11)4-7(2)9(6)10(12)13/h3-5H,1-2H3,(H,12,13)

• InChIKey:
• IZLUAIAAIWYAHL-UHFFFAOYSA-N

• 4-Formyl-2,6-dimethylbenzoic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.

3-Benzoyl-7-hydroxy-2-methyl-4H-1-benzopyran-4-one

Usually In Stock

• CAS RN:
• 110396-76-4

• Formula:
• C17H12O4

• InChI:
• InChI=1S/C17H12O4/c1-10-15(16(19)11-5-3-2-4-6-11)17(20)13-8-7-12(18)9-14(13)21-10/h2-9,18H,1H3

• InChIKey:
• JYFVNJNLUSFKQG-UHFFFAOYSA-N

• 3-Benzoyl-7-hydroxy-2-methyl-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C17H12O4 and its molecular weight is 280.27 g/mol. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyano-1-methyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 607696-76-4

• Formula:
• C21H21N3O3S

• InChI:
• InChI=1S/C21H21N3O3S/c1-13-15-4-2-3-5-16(15)17(9-22)21(24-13)28-11-20(25)23-10-14-6-7-18-19(8-14)27-12-26-18/h6-8H,2-5,10-12H2,1H3,(H,23,25)

• InChIKey:
• XODUZAZMRIFTJI-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyano-1-methyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.

Phenol, 2-(4-(2-hydroxy-3-((4-methyl-5-thiazolyl)oxy)propyl)-1-piperazinyl)-, monohydrochloride

Usually In Stock

• CAS RN:
• 136996-76-4

• Formula:
• C17H24ClN3O3S

• InChI:
• InChI=1S/C17H23N3O3S.ClH/c1-13-17(24-12-18-13)23-11-14(21)10-19-6-8-20(9-7-19)15-4-2-3-5-16(15)22;/h2-5,12,14,21-22H,6-11H2,1H3;1H

• InChIKey:
• OYNAEFGMLDYYEZ-UHFFFAOYSA-N

• Phenol, 2-(4-(2-hydroxy-3-((4-methyl-5-thiazolyl)oxy)propyl)-1-piperazinyl)-, monohydrochloride is a useful research compound. Its molecular formula is C17H24ClN3O3S and its molecular weight is 385.9 g/mol. The purity is usually 95%.

6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 945896-76-4

• Formula:
• C11H9Cl2N3

• InChI:
• InChI=1S/C11H9Cl2N3/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H,14,15,16)

• InChIKey:
• GOVZDEXTIMDLQK-UHFFFAOYSA-N

• 6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11 g/mol. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

In Stock

• CAS RN:
• 872196-76-4

• Formula:
• C28H25N3O3S

• InChI:
• InChI=1S/C28H25N3O3S/c1-17-12-18(2)14-21(13-17)29-25(32)16-35-28-23-15-20-6-4-5-7-24(20)34-27(23)30-26(31-28)19-8-10-22(33-3)11-9-19/h4-14H,15-16H2,1-3H3,(H,29,32)

• InChIKey:
• RIPAAIRILOYVKB-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25N3O3S and its molecular weight is 483.59. The purity is usually 95%.

3-Butenenitrile, 3-bromo-2-oxo-

• CAS RN:
• 157196-76-4

• Formula:
• C4H2BrNO

• InChI:
• InChI=1S/C4H2BrNO/c1-3(5)4(7)2-6/h1H2

• InChIKey:
• KRXXZODJRBKWFO-UHFFFAOYSA-N

• 3-Butenenitrile, 3-bromo-2-oxo-, also known as 3-Butenenitrile, 3-bromo-2-oxo-, is a useful research compound. Its molecular formula is C4H2BrNO and its molecular weight is 159.97. The purity is usually 95%.

2-Bromo-3-hexyl-5-iodothiophene

In Stock

• CAS RN:
• 160096-76-4

• Formula:
• C10H14BrIS

• InChI:
• InChI=1S/C10H14BrIS/c1-2-3-4-5-6-8-7-9(12)13-10(8)11/h7H,2-6H2,1H3

• InChIKey:
• SDMKEQYHISDGKT-UHFFFAOYSA-N

• 2-Bromo-3-hexyl-5-iodothiophene is a useful research compound. Its molecular formula is C10H14BrIS and its molecular weight is 373.09 g/mol. The purity is usually 95%.

1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-3-methylpiperidine

In Stock

• CAS RN:
• 398996-76-4

• Formula:
• C17H27NO3S

• InChI:
• InChI=1S/C17H27NO3S/c1-12(2)15-10-17(16(21-5)9-14(15)4)22(19,20)18-8-6-7-13(3)11-18/h9-10,12-13H,6-8,11H2,1-5H3

• InChIKey:
• GICSWVIMMBONJL-UHFFFAOYSA-N

• 1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-3-methylpiperidine is a useful research compound. Its molecular formula is C17H27NO3S and its molecular weight is 325.5g/mol. The purity is usually 95%.

Asoprisnil

Usually In Stock

• CAS RN:
• 199396-76-4

• Formula:
• C28H35NO4

• InChI:
• InChI=1S/C28H35NO4/c1-27-15-24(19-6-4-18(5-7-19)16-29-31)26-22-11-9-21(30)14-20(22)8-10-23(26)25(27)12-13-28(27,33-3)17-32-2/h4-7,14,16,23-25,31H,8-13,15,17H2,1-3H3/b29-16+/t23-,24+,25-,27-,28+/m0/s1

• InChIKey:
• GJMNAFGEUJBOCE-MEQIQULJSA-N

• Asoprisnil (J867) is a selective progesterone receptor modulator. It can be used to treat progesterone sensitive myomata.

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-76-4

• Formula:
• C14H11FN4OS

• InChI:
• InChI=1S/C14H11FN4OS/c1-19-12(6-7-16-19)13(20)18-14-17-11(8-21-14)9-2-4-10(15)5-3-9/h2-8H,1H3,(H,17,18,20)

• InChIKey:
• RCONIGFANFAVAW-UHFFFAOYSA-N

• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11FN4OS and its molecular weight is 302.33 g/mol. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinolin-2-yl)methanone

In Stock

• CAS RN:
• 1797096-76-4

• Formula:
• C17H16N2O

• InChI:
• InChI=1S/C17H16N2O/c20-17(19-13-5-3-6-14(19)10-9-13)16-11-8-12-4-1-2-7-15(12)18-16/h1-5,7-8,11,13-14H,6,9-10H2

• InChIKey:
• DOJFMJCPTPNFJP-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinolin-2-yl)methanone is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.328. The purity is usually 95%.

5-Oxaspiro[3.5]nonane-7-carboxylic acid

In Stock

• CAS RN:
• 2248296-76-4

• Formula:
• C9H14O3

• InChI:
• InChI=1S/C9H14O3/c10-8(11)7-2-5-9(12-6-7)3-1-4-9/h7H,1-6H2,(H,10,11)

• InChIKey:
• AJLQZDZMUZAACI-UHFFFAOYSA-N

• 5-Oxaspiro[3.5]nonane-7-carboxylic acid is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.208. The purity is usually 95%.

N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379996-76-4

• Formula:
• C18H25N5S

• InChI:
• InChI=1S/C18H25N5S/c1-2-16-17(19-7-1)21-13-22-18(16)20-12-14-3-8-23(9-4-14)15-5-10-24-11-6-15/h1-2,7,13-15H,3-6,8-12H2,(H,19,20,21,22)

• InChIKey:
• RDXNJQJJHAMUKQ-UHFFFAOYSA-N

• N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H25N5S and its molecular weight is 343.49. The purity is usually 95%.

[(3S,4R)-3-Amino-4-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanone;dihydrochloride

In Stock

• CAS RN:
• 2418596-76-4

• Formula:
• C18H20Cl3N5O2

• InChI:
• InChI=1S/C18H18ClN5O2.2ClH/c1-23-8-12(7-21-23)14-9-24(10-15(14)20)18(25)16-6-17(26-22-16)11-2-4-13(19)5-3-11;;/h2-8,14-15H,9-10,20H2,1H3;2*1H/t14-,15+;;/m0../s1

• InChIKey:
• DBMGNNKJVLSWFJ-FZMMWMHASA-N

• [(3S,4R)-3-Amino-4-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanone;dihydrochloride is a useful research compound. Its molecular formula is C18H20Cl3N5O2 and its molecular weight is 444.74. The purity is usually 95%.

Albuvirtide

Usually In Stock

• CAS RN:
• 2395796-76-4

• Formula:
• C204H306N54O72

• InChI:
• InChI=1S/C204H306N54O72/c1-17-100(12)166(200(325)240-128(51-66-163(289)290)180(305)232-127(50-65-162(287)288)185(310)253-143(93-259)199(324)238-120(43-56-147(209)266)181(306)248-139(86-149(211)268)191(316)234-119(42-55-146(208)265)176(301)227-117(40-53-144(206)263)174(299)229-121(44-59-156(275)276)177(302)225-114(33-24-26-69-205)172(297)247-138(85-148(210)267)192(317)237-123(46-61-158(279)280)178(303)228-118(41-54-145(207)264)175(300)230-124(47-62-159(281)282)182(307)242-131(78-97(6)7)187(312)241-130(170(214)295)77-96(4)5)255-197(322)133(80-99(10)11)244-183(308)126(49-64-161(285)286)236-190(315)137(84-108-92-217-95-223-108)251-201(326)168(102(14)19-3)256-196(321)132(79-98(8)9)243-173(298)115(34-25-27-70-218-153(272)94-330-76-75-329-74-72-219-152(271)68-73-258-154(273)57-58-155(258)274)239-203(328)169(103(15)260)257-198(323)134(81-105-36-38-109(262)39-37-105)245-193(318)140(87-150(212)269)249-194(319)141(88-151(213)270)252-202(327)167(101(13)18-2)254-186(311)129(52-67-164(291)292)233-171(296)116(35-28-71-220-204(215)216)226-195(320)142(89-165(293)294)250-189(314)136(83-107-91-222-113-32-23-21-30-111(107)113)246-184(309)125(48-63-160(283)284)231-179(304)122(45-60-157(277)278)235-188(313)135(224-104(16)261)82-106-90-221-112-31-22-20-29-110(106)112/h20-23,29-32,36-39,57-58,90-92,95-103,114-143,166-169,221-222,259-260,262H,17-19,24-28,33-35,40-56,59-89,93-94,205H2,1-16H3,(H2,206,263)(H2,207,264)(H2,208,265)(H2,209,266)(H2,210,267)(H2,211,268)(H2,212,269)(H2,213,270)(H2,214,295)(H,217,223)(H,218,272)(H,219,271)(H,224,261)(H,225,302)(H,226,320)(H,227,301)(H,228,303)(H,229,299)(H,230,300)(H,231,304)(H,232,305)(H,233,296)(H,234,316)(H,235,313)(H,236,315)(H,237,317)(H,238,324)(H,239,328)(H,240,325)(H,241,312)(H,242,307)(H,243,298)(H,244,308)(H,245,318)(H,246,309)(H,247,297)(H,248,306)(H,249,319)(H,250,314)(H,251,326)(H,252,327)(H,253,310)(H,254,311)(H,255,322)(H,256,321)(H,257,323)(H,275,276)(H,277,278)(H,279,280)(H,281,282)(H,283,284)(H,285,286)(H,287,288)(H,289,290)(H,291,292)(H,293,294)(H4,215,216,220)/t100-,101-,102-,103+,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,166-,167-,168-,169-/m0/s1

• InChIKey:
• DJIGFNCGXOAXOW-WTPNCWHFSA-N

• Albuvirtide is an investigational drug that is being studied to treat HIV infection.    Albuvirtide has also been evaluated for use as part of HIV post-exposure prophylaxis (PEP) regimens.
  Albuvirtide belongs to a group of HIV drugs called fusion inhibitors. Fusion inhibitors block HIV from getting into and infecting certain cells of the immune system. This prevents HIV from multiplying and can reduce the amount of HIV in the body.  
  Albuvirtide is under investigation in clinical trial NCT03719664 (Albuvirtide and 3BNC117 as Long-Acting Maintenance Therapy in Virologically Suppressed Subjects).